2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide

• IUPAC Name: 2-[(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)sulfanyl]acetamide
• InChI: InChI=1S/C5H7N3OS3/c1-10-4-7-8-5(12-4)11-2-3(6)9/h2H2,1H3,(H2,6,9)
• InChI Key: XLSZUYSOADWDKK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NN=C(S1)SCC(=O)N
• Molecular Formula: C5H7N3OS3
• Molecular Weight: 221.3 g/mol

Description

2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide, also known as MTA, is a synthetic compound with potential therapeutic applications. MTA has been shown to exhibit anti-inflammatory, antitumor, and antimicrobial properties. The purpose of

Mechanism of Action

The mechanism of action of 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide is not fully understood. However, it is believed that 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide exerts its therapeutic effects through multiple pathways. In cancer research, 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide has been shown to inhibit the activity of histone deacetylases (HDACs), leading to the activation of tumor suppressor genes and the induction of apoptosis in cancer cells. In inflammation research, 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide has been shown to inhibit the activity of nuclear factor-kappa B (NF-kB), a transcription factor that regulates the production of inflammatory cytokines. In infectious disease research, 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide has been shown to disrupt the cell wall synthesis of bacteria and fungi, leading to their death.
Biochemical and Physiological Effects:
2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide has been shown to exhibit various biochemical and physiological effects. In cancer research, 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide has been shown to induce cell cycle arrest and apoptosis in cancer cells. In inflammation research, 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide has been shown to reduce the production of inflammatory cytokines and inhibit the recruitment of immune cells to the site of inflammation. In infectious disease research, 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide has been shown to disrupt the cell wall synthesis of bacteria and fungi, leading to their death.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide in lab experiments include its potential therapeutic applications, its ability to inhibit the activity of HDACs and NF-kB, and its antimicrobial properties. The limitations of using 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide in lab experiments include its limited solubility in water, its potential toxicity at high concentrations, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide research. In cancer research, future studies could focus on the development of 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide-based therapies for various types of cancer. In inflammation research, future studies could focus on the use of 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide as a potential treatment for chronic inflammatory diseases. In infectious disease research, future studies could focus on the development of 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide-based therapies for drug-resistant bacterial and fungal infections. Additionally, further research is needed to fully understand the mechanism of action of 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide and its potential side effects.

Synthesis Methods

2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide can be synthesized through a multistep process starting from 2-mercaptoacetic acid. The first step involves the conversion of 2-mercaptoacetic acid to 2-acetamidothiophenol through the reaction with acetic anhydride. The second step involves the reaction of 2-acetamidothiophenol with thiosemicarbazide to form 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide.

Scientific Research Applications

2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide has been shown to have potential therapeutic applications in various fields of medicine, including cancer, inflammation, and infectious diseases. In cancer research, 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide has been shown to inhibit tumor growth and induce apoptosis in cancer cells. In inflammation research, 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide has been shown to inhibit the production of inflammatory cytokines and reduce the severity of inflammation. In infectious disease research, 2-{[5-(methylthio)-1,3,4-thiadiazol-2-yl]thio}acetamide has been shown to exhibit antimicrobial properties against various pathogens, including bacteria and fungi.